4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C19H16BrNO3/c1-21-11-16(14-4-2-3-5-17(14)21)15(19(23)24)10-18(22)12-6-8-13(20)9-7-12/h2-9,11,15H,10H2,1H3,(H,23,24)
• InChI Key: YKGCBRVGVHSURA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CC(=O)C3=CC=C(C=C3)Br)C(=O)O
• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.2 g/mol

Description

4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid, also known as 4-bromo-2-methylindole-4-carboxylic acid, is a synthetic compound that has a wide range of uses in scientific research and in the lab. It is a brominated indole derivative, which is a type of organic compound that is often used as a starting material in the synthesis of various pharmaceuticals and other compounds.

Scientific Research Applications

Glycolic Acid Oxidase Inhibition

4-Substituted 2,4-dioxobutanoic acids, including compounds structurally related to 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid, have been identified as potent inhibitors of glycolic acid oxidase. These inhibitors are significant for their potential therapeutic applications in treating disorders associated with glycolic acid oxidase activity (Williams et al., 1983).

Surfactant Synthesis and Properties

A novel surfactant with structural similarities to 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid was synthesized, demonstrating the compound's utility in forming unusual large-diameter premicellar aggregations. This surfactant's synthesis and properties, including its formation of premicellar aggregations, have implications for applications in detergents and emulsifiers (Chen, Hu, & Fu, 2013).

Anti-inflammatory Activity Analogs

Research into analogs of 4-(2',4'-Difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid, a compound with structural similarities to 4-(4-Bromophenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic acid, reveals insights into the structure-activity relationship of anti-inflammatory compounds. These studies contribute to the understanding of how structural modifications affect biological activity, important for the development of new anti-inflammatory drugs (Kuchař et al., 1995).

Antirheumatic Activity and Optical Isomer Effects

The synthesis and evaluation of optically active isomers of 2-acetylthiomethyl-4-(4-methylphenyl)-4-oxobutanoic acid (KE-298) demonstrated significant antirheumatic activity. This research underscores the importance of optical isomerism in the pharmacological activity of compounds, which is relevant for the development of more effective and specific therapeutic agents (Kameo et al., 1996).

Molecular Structure and Spectroscopic Analysis

Studies on compounds like 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid provide valuable insights into the molecular structure, hyperpolarizability, and electronic properties of similar compounds. These findings are crucial for the development of materials with potential applications in nonlinear optics and electronic devices (Raju et al., 2015).